Cas no 74039-80-8 (Mercury,dichlorobis[tris(4-methoxyphenyl)phosphine-P]-, (T-4)- (9CI))

Mercury,dichlorobis[tris(4-methoxyphenyl)phosphine-P]-, (T-4)- (9CI) structure
74039-80-8 structure
Product Name:Mercury,dichlorobis[tris(4-methoxyphenyl)phosphine-P]-, (T-4)- (9CI)
CAS No:74039-80-8
MF:C42H42Cl2HgO6P2
MW:976.222808361053
CID:570571
PubChem ID:3057502
Update Time:2025-04-19

Mercury,dichlorobis[tris(4-methoxyphenyl)phosphine-P]-, (T-4)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Mercury,dichlorobis[tris(4-methoxyphenyl)phosphine-P]-, (T-4)- (9CI)
    • Bis(tris(p-methoxyphenyl)phosphine)mercuric chloride complex
    • dichloromercury,tris(4-methoxyphenyl)phosphanium
    • NSC 226751
    • Mercury, dichlorobis(tris(4-methoxyphenyl)phosphine-P)-, (T-4)-
    • 74039-80-8
    • Inchi: 1S/2C21H21O3P.2ClH.Hg/c2*1-22-16-4-10-19(11-5-16)25(20-12-6-17(23-2)7-13-20)21-14-8-18(24-3)9-15-21;;;/h2*4-15H,1-3H3;2*1H;/q;;;;+2/p-2
    • InChI Key: LKTKPXWPXSVRJF-UHFFFAOYSA-L
    • SMILES: [Hg+2].[Cl-].[Cl-].P(C1C=CC(=CC=1)OC)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC.P(C1C=CC(=CC=1)OC)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 978.17
  • Monoisotopic Mass: 978.17
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 12
  • Complexity: 727
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4A^2

Experimental Properties

  • Boiling Point: 457.8°C at 760 mmHg
  • Flash Point: 287.3°C
  • PSA: 82.56000
  • LogP: 7.78230

Mercury,dichlorobis[tris(4-methoxyphenyl)phosphine-P]-, (T-4)- (9CI) Security Information

  • Storage Condition:The warehouse is ventilated and dry at low temperature, and stored separately from oxidants and acids
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